![molecular formula C17H28N6O B6445089 2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one CAS No. 2640865-86-5](/img/structure/B6445089.png)
2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one is a pyrimidine derivative that has been studied for its potential applications in a wide range of fields, including medicinal chemistry and pharmacology. This compound has been found to have a variety of biological activities, such as anti-inflammatory and anti-cancer activities. It has also been studied for its potential use in the treatment of various diseases, including diabetes, Alzheimer’s disease, and Parkinson’s disease.
Scientific Research Applications
2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one has been studied for its potential applications in a wide range of scientific research fields. For example, it has been studied for its potential use in medicinal chemistry and pharmacology, as well as its potential applications in the treatment of various diseases, such as diabetes, Alzheimer’s disease, and Parkinson’s disease. In addition, this compound has also been studied for its potential use in the development of novel drugs and drug delivery systems.
Mechanism of Action
The exact mechanism of action of 2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one is still not fully understood. However, it has been suggested that this compound may act as an agonist at certain receptors, such as the 5-HT2A receptor, and as an antagonist at other receptors, such as the 5-HT3 receptor. In addition, this compound may also act as an inhibitor of certain enzymes, such as the cyclooxygenase-2 (COX-2) enzyme.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one have been studied in various animal models. Studies have shown that this compound has a variety of biological activities, such as anti-inflammatory and anti-cancer activities. In addition, this compound has also been found to possess neuroprotective and antioxidant effects.
Advantages and Limitations for Lab Experiments
2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one has several advantages for use in laboratory experiments. For example, this compound is relatively stable and can be stored for long periods of time without significant degradation. In addition, this compound is also relatively inexpensive and can be easily synthesized in the laboratory. However, one of the main limitations of this compound is that it is not very soluble in water, which can make it difficult to work with in certain experiments.
Future Directions
Given the potential applications of 2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one, there are several possible future directions for research. For example, further research could be conducted to better understand the exact mechanism of action of this compound and to identify potential therapeutic applications. In addition, further research could be conducted to explore the potential of this compound as a novel drug or drug delivery system. Finally, further research could be conducted to explore the potential of this compound as an inhibitor of certain enzymes or as an agonist at certain receptors.
Synthesis Methods
The synthesis of 2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one can be achieved through a two-step reaction. The first step is the formation of the pyrimidine derivative by the condensation of 4-aminopyrimidine and ethylenediamine. This reaction is carried out in an aqueous solution at a temperature of 80°C. The second step is the formation of the piperidine derivative by the condensation of the pyrimidine derivative with piperidine. This reaction is also carried out in an aqueous solution at a temperature of 80°C.
properties
IUPAC Name |
2-[4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl]-1-piperidin-1-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H28N6O/c1-2-18-15-6-7-19-17(20-15)23-12-10-21(11-13-23)14-16(24)22-8-4-3-5-9-22/h6-7H,2-5,8-14H2,1H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFPJEVVXFDSGKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC(=NC=C1)N2CCN(CC2)CC(=O)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H28N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.